Cas no 869901-66-6 (2(1H)-Pyrazinone,1-methyl-5-(1-methylethyl)-)

• Product Name: 2(1H)-Pyrazinone,1-methyl-5-(1-methylethyl)-
• CAS No: 869901-66-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 719091
• PubChem ID: 68868066
• Update Time: 2025-04-19

2(1H)-Pyrazinone,1-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,1-methyl-5-(1-methylethyl)-
• 5-isopropyl-1-methylpyrazin-2(1H)-one
• FT-0754172
• SCHEMBL3992346
• 869901-66-6

• Inchi： 1S/C8H12N2O/c1-6(2)7-5-10(3)8(11)4-9-7/h4-6H,1-3H3
• InChI Key： OIUOIYGNIOGQIV-UHFFFAOYSA-N
• SMILES： O=C1C=NC(=CN1C)C(C)C

Computed Properties

• Exact Mass: 152.095
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7A^2
• XLogP3: 0.6